Cas no 120908-32-9 (2(1H)-Pyrimidinone,6-amino-5-(aminomethyl)-)

• Product Name: 2(1H)-Pyrimidinone,6-amino-5-(aminomethyl)-
• CAS No: 120908-32-9
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 133248
• PubChem ID: 19842467
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,6-amino-5-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,6-amino-5-(aminomethyl)-
• 4-amino-5-aminomethyl-1H-pyrimidin-2-one
• Cytosine, 5-(aminomethyl)- (6CI)
• 4-Amino-5-aminomethyl-pyrimidin-2-ol
• AKOS005206979
• 6-amino-5-(aminomethyl)-1H-pyrimidin-2-one
• 4-Amino-5-(aminomethyl)pyrimidin-2(1H)-one
• 120908-32-9
• SCHEMBL1665906
• DB-275656
• CYTOSINE, 5-(AMINOMETHYL)-

• Inchi： 1S/C5H8N4O/c6-1-3-2-8-5(10)9-4(3)7/h2H,1,6H2,(H3,7,8,9,10)
• InChI Key： ZOHFTRWZZPGYIS-UHFFFAOYSA-N
• SMILES： O=C1N=CC(CN)=C(N)N1

Computed Properties

• Exact Mass: 130.02018
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.5A^2
• XLogP3: -1.8

Experimental Properties

• PSA: 59.14